Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)-

• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-(furan-2-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H17ClN2O4/c18-13-3-5-14(6-4-13)24-12-16(21)19-7-9-20(10-8-19)17(22)15-2-1-11-23-15/h1-6,11H,7-10,12H2
• InChI Key: MYJROIBZYOXRTC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)COC2=CC=C(C=C2)Cl)C(=O)C3=CC=CO3

Description

Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a complex chemical process and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. This leads to a variety of biochemical and physiological effects, including the inhibition of tumor cell growth, neuroprotection, and vasodilation.
Biochemical and Physiological Effects:
Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been found to have a variety of biochemical and physiological effects. Some of these effects include:
1. Anticancer Properties: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been found to inhibit the growth of tumor cells and induce apoptosis (programmed cell death) in cancer cells.
2. Neuroprotective Properties: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been shown to protect neurons from damage and death, making it a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Vasodilatory Properties: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been found to dilate blood vessels, which can improve blood flow and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has several advantages and limitations for lab experiments. Some of the advantages include:
1. High Potency: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- is a highly potent compound, which means that it can be used in small concentrations to achieve significant effects.
2. Versatility: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has a variety of biochemical and physiological effects, making it a versatile tool for studying various biological processes.
Some of the limitations of Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- for lab experiments include:
1. Toxicity: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- can be toxic at high concentrations, which can limit its use in certain experiments.
2. Specificity: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- may not be specific to certain enzymes or signaling pathways, which can make it difficult to study specific biological processes.

Future Directions

There are several future directions for research on Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)-. Some of these directions include:
1. Development of New Cancer Treatments: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has shown promise as a potential treatment for cancer. Future research could focus on developing new cancer treatments based on this compound.
2. Study of Neurological Disorders: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been shown to have neuroprotective properties, making it a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Future research could focus on studying the effects of this compound on these disorders.
3. Study of Cardiovascular Diseases: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been found to have vasodilatory properties, which can improve blood flow and reduce the risk of cardiovascular disease. Future research could focus on studying the effects of this compound on cardiovascular diseases such as hypertension and heart failure.
In conclusion, Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- is a complex chemical compound that has been extensively studied for its potential applications in scientific research. It has a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes. Future research could focus on developing new cancer treatments, studying the effects of this compound on neurological and cardiovascular diseases, and exploring new applications for this versatile compound.

Synthesis Methods

The synthesis of Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- is a complex process that involves several steps. The starting material is 4-chlorophenoxyacetic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with piperazine to form the corresponding amide. The amide is then treated with furan-2-carbonyl chloride to form the final product, Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)-.

Scientific Research Applications

Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been extensively studied for its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes. Some of the areas where Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been used in scientific research include:
1. Cancer Research: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been found to have anticancer properties and has been used in the development of new cancer treatments.
2. Neurological Research: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been shown to have neuroprotective properties and has been used in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Cardiovascular Research: Piperazine, 1-[2-(4-chlorophenoxy)acetyl]-4-(2-furanylcarbonyl)- has been found to have vasodilatory properties and has been used in the study of cardiovascular diseases such as hypertension and heart failure.